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Compound of Interest

Compound Name:
Benzyl 4-(methylamino)piperidine-

1-carboxylate

Cat. No.: B1287280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding CAS number

405057-75-2. Due to the limited availability of detailed scientific literature, this guide provides

general information and a plausible synthetic approach. It is intended for informational

purposes only and should not be substituted for rigorous, experimentally validated data.

Introduction
Benzyl 4-(methylamino)piperidine-1-carboxylate is a heterocyclic organic compound

frequently utilized as a key intermediate in medicinal chemistry and pharmaceutical research.

Its structural motif, featuring a protected piperidine ring with a secondary amine, makes it a

valuable building block for the synthesis of more complex molecules, particularly those

targeting the central nervous system. This guide provides a summary of its known chemical

properties and a proposed synthetic pathway.

Chemical and Physical Properties
The available data for Benzyl 4-(methylamino)piperidine-1-carboxylate is summarized in the

table below. It is important to note that comprehensive experimental data such as boiling point,

density, and spectroscopic analyses are not readily available in the public domain.
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Property Value Source

Chemical Name

Benzyl 4-

(methylamino)piperidine-1-

carboxylate

N/A

CAS Number 405057-75-2 N/A

Molecular Formula C₁₄H₂₀N₂O₂ N/A

Molecular Weight 248.32 g/mol N/A

Physical Form Liquid N/A

Purity 97% N/A

Storage Conditions

Sealed in a dry place, 2-8°C,

under inert gas, protected from

light.

N/A

Safety Information
Based on available safety data sheets, this compound is classified with the following hazards:

GHS Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Proposed Synthesis
While a specific, detailed experimental protocol for the synthesis of Benzyl 4-
(methylamino)piperidine-1-carboxylate is not available in published literature, a plausible

synthetic route can be proposed based on standard organic chemistry transformations and

analogous procedures for similar compounds. A potential two-step synthesis starting from

Benzyl 4-oxopiperidine-1-carboxylate is outlined below.

Proposed Experimental Protocol
Step 1: Reductive Amination

Reaction Setup: To a solution of Benzyl 4-oxopiperidine-1-carboxylate (1.0 eq) in a suitable

solvent such as methanol or dichloromethane, add methylamine (a solution in a solvent like

THF or ethanol, or as a gas) (1.1-1.5 eq).

Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation

of the corresponding imine intermediate.
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Reduction: Cool the reaction mixture to 0°C and add a reducing agent such as sodium

borohydride (NaBH₄) or sodium triacetoxyborohydride (STAB) (1.5-2.0 eq) portion-wise.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for an

additional 12-24 hours. Monitor the reaction progress using an appropriate technique like

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel to yield Benzyl 4-(methylamino)piperidine-1-carboxylate.

Proposed Synthesis Workflow

Start:
Benzyl 4-oxopiperidine-1-carboxylate

Reductive Amination:
1. Methylamine

2. NaBH4 or STAB

Aqueous Work-up &
Column Chromatography

Product:
Benzyl 4-(methylamino)piperidine-1-carboxylate

Click to download full resolution via product page

Caption: Proposed synthesis workflow for Benzyl 4-(methylamino)piperidine-1-carboxylate.
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Biological Activity and Mechanism of Action
Currently, there is no publicly available information detailing the specific biological activity,

signaling pathways, or mechanism of action for Benzyl 4-(methylamino)piperidine-1-
carboxylate itself. Its primary role appears to be that of a versatile chemical intermediate used

in the synthesis of proprietary compounds for drug discovery, particularly in the area of

neuroscience. The piperidine scaffold is a common feature in many centrally acting drugs.

Conclusion
Benzyl 4-(methylamino)piperidine-1-carboxylate (CAS No. 405057-75-2) is a valuable

building block in synthetic organic and medicinal chemistry. While comprehensive data on its

physicochemical properties and biological activity are scarce in the public domain, this guide

provides a summary of the available information and a plausible synthetic route. Researchers

working with this compound should perform their own comprehensive characterization and

safety assessments.

To cite this document: BenchChem. [Technical Guide: Benzyl 4-(methylamino)piperidine-1-
carboxylate (CAS No. 405057-75-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287280#cas-number-405057-75-2-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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